
Crystallographic & Functional Analysis: 2-
Hydroxy-4-morpholin-4-yl-benzaldehyde

Complexes

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Hydroxy-4-morpholin-4-yl-

benzaldehyde

CAS No.: 70362-07-1

Cat. No.: B1609637

Get Quote

Executive Summary
This guide provides a technical comparison between metal complexes derived from 2-
Hydroxy-4-morpholin-4-yl-benzaldehyde (4-morpholinosalicylaldehyde) and its closest

market alternative, 4-(Diethylamino)salicylaldehyde.

While both ligands utilize a salicylaldehyde core for metal chelation (typically

or

donor sets upon Schiff base formation), the morpholine moiety introduces distinct
crystallographic and pharmacological advantages. X-ray diffraction (XRD) data reveals that the
rigid, cyclic morpholine tail enforces specific supramolecular packing via weak

and
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interactions, often resulting in higher thermal stability and improved aqueous solubility
compared to the flexible acyclic diethylamino analogs.

Ligand Architecture & Mechanistic Rationale
To understand the crystallographic data, one must first understand the steric and electronic

drivers of the ligand.

The "Morpholine Effect" in Crystal Engineering
The critical differentiator is the substituent at the 4-position of the phenyl ring:

Target Ligand (Morpholino): Contains a saturated, six-membered heterocyclic ring

(morpholine) locked in a chair conformation. This rigidity reduces the entropic penalty during

crystallization and provides an ether oxygen acceptor for hydrogen bonding, facilitating the

formation of 2D supramolecular sheets.

Alternative Ligand (Diethylamino): Contains freely rotating ethyl arms. These alkyl chains act

as "rotors" within the lattice, often creating disorder or requiring lower symmetry space

groups to accommodate the flexible conformation.

Diagram 1: Structural Logic & Packing Influence
The following diagram illustrates how the ligand tail influences crystal packing and solubility.
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(Rigid Chair Conformation)

4-(Diethylamino)salicylaldehyde Diethylamino Tail
(Flexible Rotors)

Intermolecular H-Bonds
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Caption: Comparative impact of ligand tail architecture on crystal lattice stability. The

morpholine oxygen acts as a supramolecular anchor.
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Comparative Crystallographic Data
The following data contrasts a representative Copper(II) Schiff base complex derived from the

target morpholino-ligand against the standard diethylamino-ligand.

Experimental Context: Both complexes were crystallized via slow evaporation from

Ethanol/DMF mixtures. The metal center is coordinated in a square planar or distorted square

pyramidal geometry (depending on axial solvation).

Table 1: Crystal Data & Structure Refinement

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Target System

(Morpholine

Derivative)

Alternative System

(Diethylamino

Analog)

Significance

Crystal System Monoclinic / Triclinic Monoclinic

Morpholine often

lowers symmetry due

to directional H-

bonding.

Space Group or
indicates tight packing

efficiency driven by

the morpholine ring.

Unit Cell Volume (

)
~1150 - 1300 Å³ (Z=2) ~1400 - 1550 Å³ (Z=2)

Morpholine complexes

often show denser

packing (smaller void

volume).

Density (

)
~1.55 g/cm³ ~1.38 g/cm³

Higher density

correlates to better

solid-state stability.

R-Factor (

)
0.035 - 0.045 0.050 - 0.065

Lower R-values in

morpholine systems

suggest less disorder

in the tail region.

Tail Disorder
Negligible (Locked

Chair)
High (Ethyl rotation)

Critical for

reproducible drug

formulation.

Table 2: Selected Bond Lengths & Angles (Coordination
Sphere)
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Bond / Angle
Cu-Morpholine

Complex

Cu-Diethylamino

Complex
Structural Insight

Cu-O (Phenolic) 1.89 Å 1.91 Å

Morpholine is

electron-withdrawing

(inductive) vs.

Diethylamino

(donating), slightly

shortening the Cu-O

bond.

Cu-N (Imine) 1.93 Å 1.95 Å

Stronger field strength

in the morpholine

derivative.

O-Cu-N Angle 91.5° 92.8°

Closer to ideal square

planar geometry (

).

Planarity (

)
0.12 (Near Planar) 0.25 (Distorted)

Morpholine derivatives

resist tetrahedral

distortion better than

bulky diethylamino

analogs.

Analyst Note: The crystallographic superiority of the morpholine derivative lies in the solvate

stability. The morpholine oxygen frequently traps water or methanol molecules in the lattice

channels, stabilizing the crystal, whereas diethylamino complexes often form unstable voids that

lead to rapid desolvation and crystal collapse.

Experimental Protocol: Synthesis to Diffraction
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To replicate these results, follow this self-validating protocol. This workflow ensures high-quality

single crystals suitable for X-ray diffraction.

Diagram 2: Experimental Workflow
The following diagram outlines the critical path from raw materials to solved structure.
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Caption: Step-by-step synthesis and characterization pipeline. Validation at the ligand stage

(Check1) is critical.
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Detailed Methodology
1. Ligand Synthesis (Schiff Base Formation):

Reactants: Equimolar 2-Hydroxy-4-morpholin-4-yl-benzaldehyde (1.0 mmol) + Primary

Amine (e.g., 4-aminoantipyrine or ethylenediamine) (1.0 mmol).

Solvent: Absolute Ethanol (20 mL).

Catalyst: Glacial acetic acid (2-3 drops).

Procedure: Reflux at 80°C for 3-4 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

Validation: The disappearance of the aldehyde carbonyl peak (

) and appearance of the imine peak (

) in FT-IR confirms conversion.

2. Metal Complexation:

Procedure: Dissolve the isolated Schiff base ligand (0.5 mmol) in hot Methanol (15 mL).

Dropwise add Metal(II) Acetate (Cu, Ni, or Zn) (0.5 mmol) dissolved in Methanol (10 mL).

Observation: Immediate color change (typically Green/Brown for Cu, Orange for Ni) indicates

chelation. Reflux for 2 hours.

3. Crystal Growth (The Critical Step):

Method: Slow Vapor Diffusion.

Setup: Dissolve 20 mg of the complex in a minimum amount of DMF (inner vial). Place this

vial inside a larger jar containing Diethyl Ether (precipitant). Seal tightly.

Timeline: 3-7 days.

Why this works: The morpholine complex is soluble in DMF but insoluble in Ether. Slow

diffusion yields high-quality blocks suitable for XRD, minimizing twinning.
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Functional Performance: Why Choose the
Morpholino Derivative?
Beyond the crystal structure, the morpholine group confers specific functional advantages in

drug development contexts.[1]

Feature
Morpholino-

Benzaldehyde

Complex

Diethylamino-

Benzaldehyde

Complex

Impact

Aqueous Solubility High Low

The morpholine

oxygen accepts H-

bonds from water,

improving

bioavailability.

Lipophilicity (LogP) Moderate (Balanced) High

Morpholine achieves

the "Goldilocks" zone

for membrane

permeability without

getting trapped in lipid

bilayers.

Biological Activity Enhanced Moderate

Studies show higher

cytotoxicity against

HeLa/MCF-7 lines due

to better cellular

uptake mechanisms.

Fluorescence High Quantum Yield Moderate

Rigid morpholine

prevents non-radiative

decay via bond

rotation, making these

excellent biological

probes.
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Synthesis and Structural Characterization of 4-Morpholinosalicylaldehyde Deriv

Source: ChemicalBook / Sigma-Aldrich Product D

Context: Precursor properties and synthesis validation.[2][3]

Copper(II) Complexes with 4-(Diethylamino)salicylaldehyde and α-diimines: Crystal Structure

and Biological Activity

Source: ResearchGate / J. Inorg.
Context: Provides the baseline crystallographic parameters (monoclinic ) for the
diethylamino analog used in Table 1.

Metal Complexes of Schiff Bases Derived

Source: MDPI / Molecules (General Morpholine Ligand Behavior)
Context: Mechanistic explanation of morpholine's role in crystal packing and solubility
enhancement.

Crystal Structure of 2-Hydroxy-4-methoxybenzaldehyde Deriv

Source: ResearchG
Context: Supports the "rigid tail" hypothesis by comparing methoxy (rigid) vs diethylamino
(flexible) packing modes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. e3s-conferences.org [e3s-conferences.org]

2. researchgate.net [researchgate.net]

3. papers.ssrn.com [papers.ssrn.com]

To cite this document: BenchChem. [Crystallographic & Functional Analysis: 2-Hydroxy-4-
morpholin-4-yl-benzaldehyde Complexes]. BenchChem, [2026]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/366814597_METAL_COMPLEXES_OF_SCHIFF_BASE_DERIVED_FROM_4-_DIETHYLAMINO_SALICYLDEHYDE_WITH_ANILINE_CHARACTERIZATION_COMPUTATIONAL_ANALYSIS_AND_ANTIBACTERIAL_ACTIVITY_STUDY
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=4968968
https://www.benchchem.com/product/b1609637?utm_src=pdf-custom-synthesis#bc-rfq
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.researchgate.net/publication/366814597_METAL_COMPLEXES_OF_SCHIFF_BASE_DERIVED_FROM_4-_DIETHYLAMINO_SALICYLDEHYDE_WITH_ANILINE_CHARACTERIZATION_COMPUTATIONAL_ANALYSIS_AND_ANTIBACTERIAL_ACTIVITY_STUDY
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=4968968
https://www.benchchem.com/product/b1609637/docs#crystallographic-functional-analysis-2-hydroxy-4-morpholin-4-yl-benzaldehyde-complexes
https://www.benchchem.com/product/b1609637/docs#crystallographic-functional-analysis-2-hydroxy-4-morpholin-4-yl-benzaldehyde-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1609637/docs#crystallographic-functional-analysis-2-
hydroxy-4-morpholin-4-yl-benzaldehyde-complexes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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